Cas no 898764-66-4 ( )

  structure
  structure
Product Name: 
CAS No:898764-66-4
MF:C12H14ClFO
MW:228.690366268158
CID:994085
PubChem ID:24723999
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-4-fluorophenyl)-3,3-dimethylbutan-1-one
    • 3'-CHLORO-3,3-DIMETHYL-4'-FLUOROBUTYROPHENONE
    • MFCD07699548
    • DTXSID50642398
    • AKOS016019466
    • 898764-66-4
    • 1-(3-Chloro-4-fluorophenyl)-3,3-dimethyl-1-butanone
    •  
    • MDL： MFCD07699548
    • Inchi： 1S/C12H14ClFO/c1-12(2,3)7-11(15)8-4-5-10(14)9(13)6-8/h4-6H,7H2,1-3H3
    • InChI Key： NSLDELGSJBMJLR-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C(CC(C)(C)C)=O)F

Computed Properties

  • Exact Mass: 228.07200
  • Monoisotopic Mass: 228.0717209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.09800

  Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

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A2B Chem LLC
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A2B Chem LLC
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